ENTEROSTATIN (PIG, RAT) ENTEROSTATIN (PIG, RAT)
Brand Name: Vulcanchem
CAS No.: 117137-85-6
VCID: VC0044837
InChI: InChI=1S/C25H42N8O8/c1-13(2)19(26)23(39)33-11-5-8-17(33)21(37)31-15(12-18(34)35)22(38)32-10-4-7-16(32)20(36)30-14(24(40)41)6-3-9-29-25(27)28/h13-17,19H,3-12,26H2,1-2H3,(H,30,36)(H,31,37)(H,34,35)(H,40,41)(H4,27,28,29)
SMILES: CC(C)C(C(=O)N1CCCC1C(=O)NC(CC(=O)O)C(=O)N2CCCC2C(=O)NC(CCCN=C(N)N)C(=O)O)N
Molecular Formula: C25H42N8O8
Molecular Weight: 582.6 g/mol

ENTEROSTATIN (PIG, RAT)

CAS No.: 117137-85-6

Main Products

VCID: VC0044837

Molecular Formula: C25H42N8O8

Molecular Weight: 582.6 g/mol

ENTEROSTATIN (PIG, RAT) - 117137-85-6

CAS No. 117137-85-6
Product Name ENTEROSTATIN (PIG, RAT)
Molecular Formula C25H42N8O8
Molecular Weight 582.6 g/mol
IUPAC Name 2-[[1-[2-[[1-(2-amino-3-methylbutanoyl)pyrrolidine-2-carbonyl]amino]-3-carboxypropanoyl]pyrrolidine-2-carbonyl]amino]-5-(diaminomethylideneamino)pentanoic acid
Standard InChI InChI=1S/C25H42N8O8/c1-13(2)19(26)23(39)33-11-5-8-17(33)21(37)31-15(12-18(34)35)22(38)32-10-4-7-16(32)20(36)30-14(24(40)41)6-3-9-29-25(27)28/h13-17,19H,3-12,26H2,1-2H3,(H,30,36)(H,31,37)(H,34,35)(H,40,41)(H4,27,28,29)
Standard InChIKey KONFXBWESLMOCK-WSRJKRBPSA-N
Isomeric SMILES CC(C)[C@@H](C(=O)N1CCC[C@H]1C(=O)N[C@@H](CC(=O)O)C(=O)N2CCC[C@H]2C(=O)N[C@@H](CCCN=C(N)N)C(=O)O)N
SMILES CC(C)C(C(=O)N1CCCC1C(=O)NC(CC(=O)O)C(=O)N2CCCC2C(=O)NC(CCCN=C(N)N)C(=O)O)N
Canonical SMILES CC(C)C(C(=O)N1CCCC1C(=O)NC(CC(=O)O)C(=O)N2CCCC2C(=O)NC(CCCN=C(N)N)C(=O)O)N
Sequence VPDPR
Synonyms enterostatin, VPDPR
enterostatin-VPDPR
Val-Pro-Asp-Pro-Arg
valyl-prolyl-aspartyl-prolyl-arginine
VPDPR
PubChem Compound 9959997
Last Modified Nov 11 2021
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